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Compound of Interest

Compound Name:
1-benzyl-1H-benzimidazol-5-

amine

Cat. No.: B1269451 Get Quote

An In-depth Technical Guide to 1-benzyl-1H-benzimidazol-5-amine

This technical guide provides a comprehensive overview of the chemical properties, structure,

and potential biological activities of 1-benzyl-1H-benzimidazol-5-amine. The information is

intended for researchers, scientists, and professionals in the field of drug development and

chemical research.

Chemical Properties and Structure
1-benzyl-1H-benzimidazol-5-amine is a heterocyclic aromatic compound belonging to the

benzimidazole class. The core structure consists of a fused benzene and imidazole ring, with a

benzyl group substituted at the N1 position of the imidazole ring and an amine group at the 5-

position of the benzene ring. This substitution pattern, particularly the lipophilic benzyl group, is

known to influence the molecule's biological efficacy.[1]

Physicochemical Properties
The key physicochemical properties of 1-benzyl-1H-benzimidazol-5-amine are summarized in

the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1269451?utm_src=pdf-interest
https://www.benchchem.com/product/b1269451?utm_src=pdf-body
https://www.benchchem.com/product/b1269451?utm_src=pdf-body
https://www.benchchem.com/product/b1269451?utm_src=pdf-body
https://www.benchchem.com/product/b183293
https://www.benchchem.com/product/b1269451?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name
1-benzyl-1H-benzimidazol-5-

amine
[2]

Molecular Formula C₁₄H₁₃N₃ [2]

Molecular Weight 223.27 g/mol [2]

CAS Number 26530-89-2 [2]

Topological Polar Surface Area 43.8 Å² [2]

XLogP3 2.4 [2]

Chemical Structure
The 2D chemical structure of 1-benzyl-1H-benzimidazol-5-amine is depicted below. The

benzimidazole ring system is essentially planar.[3]

Image Source: PubChem CID 1089058[2]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 1-benzyl-1H-
benzimidazol-5-amine is not readily available in the provided search results, a plausible

synthetic route can be inferred from established methods for preparing N-substituted
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benzimidazoles. A common strategy involves the N-alkylation of a pre-formed benzimidazole

core.[1][4][5]

Proposed Synthesis Workflow
A likely synthetic pathway would involve the reaction of 1H-benzimidazol-5-amine with a benzyl

halide, such as benzyl bromide, in the presence of a base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b183293
https://connectjournals.com/file_full_text/25088023H_125-128.pdf
https://www.researchgate.net/publication/293483643_Synthesis_of_phenyl_1-benzyl-1H-benzo_d_imidazol-2-ylcarbamates
https://www.benchchem.com/product/b1269451?utm_src=pdf-body-img
https://www.benchchem.com/product/b1269451?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 1-Benzyl-1H-benzimidazole | 4981-92-4 | Benchchem [benchchem.com]

2. 1-Benzyl-1H-benzimidazol-5-amine | C14H13N3 | CID 1089058 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. connectjournals.com [connectjournals.com]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [1-benzyl-1H-benzimidazol-5-amine chemical properties
and structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1269451#1-benzyl-1h-benzimidazol-5-amine-
chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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